3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone

• IUPAC Name: 3-benzyl-2-[(2-fluorophenyl)methyl]-3-hydroxyisoindol-1-one
• InChI: InChI=1S/C22H18FNO2/c23-20-13-7-4-10-17(20)15-24-21(25)18-11-5-6-12-19(18)22(24,26)14-16-8-2-1-3-9-16/h1-13,26H,14-15H2
• InChI Key: LXEMEILJHSCWGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2(C3=CC=CC=C3C(=O)N2CC4=CC=CC=C4F)O
• Molecular Formula: C22H18FNO2
• Molecular Weight: 347.4 g/mol

Description

3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. This compound is also known as GSK-3β inhibitor VIII and is commonly used in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone involves the inhibition of GSK-3β activity. GSK-3β is a critical regulator of various cellular processes, including glycogen metabolism, gene expression, and cell survival. Inhibition of GSK-3β activity by 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone leads to the downregulation of downstream signaling pathways, resulting in altered cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone are diverse. Inhibition of GSK-3β activity by this compound has been shown to result in the activation of the Wnt/β-catenin signaling pathway, leading to increased cell proliferation and differentiation. Additionally, 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone in lab experiments is its specificity for GSK-3β. This compound has been extensively studied and is a well-established tool for the study of GSK-3β signaling pathways. However, one of the limitations of using this compound is its low solubility in aqueous solutions, making it challenging to use in certain experiments.

Future Directions

There are numerous future directions for the study of 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone. One potential direction is the development of more potent and selective GSK-3β inhibitors. Additionally, the use of 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone in the treatment of inflammatory diseases warrants further investigation. Finally, the use of this compound in combination with other therapeutic agents may lead to the development of more effective treatments for a variety of diseases.

Scientific Research Applications

3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone has numerous scientific research applications. One of the primary applications of this compound is in the study of glycogen synthase kinase-3β (GSK-3β). GSK-3β is a serine/threonine kinase that plays a critical role in various cellular processes, including cell proliferation, differentiation, and apoptosis. 3-benzyl-2-(2-fluorobenzyl)-3-hydroxy-1-isoindolinone inhibits GSK-3β activity, making it an essential tool in the study of GSK-3β signaling pathways.